1-[1-(3,5-dimethyl-2-furoyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine

• IUPAC Name: (3,5-dimethylfuran-2-yl)-[3-[4-(4-fluorophenyl)piperazin-1-yl]piperidin-1-yl]methanone
• InChI: InChI=1S/C22H28FN3O2/c1-16-14-17(2)28-21(16)22(27)26-9-3-4-20(15-26)25-12-10-24(11-13-25)19-7-5-18(23)6-8-19/h5-8,14,20H,3-4,9-13,15H2,1-2H3
• InChI Key: NYPKNTLUSDTLME-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C(=O)N2CCCC(C2)N3CCN(CC3)C4=CC=C(C=C4)F)C
• Molecular Formula: C22H28FN3O2
• Molecular Weight: 385.5 g/mol

Description

1-[1-(3,5-dimethyl-2-furoyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine, also known as DFPP, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of pharmacology. DFPP is a piperazine derivative that possesses both anxiolytic and antidepressant properties, making it a promising candidate for the development of new drugs for the treatment of anxiety and depression.

Mechanism of Action

The exact mechanism of action of 1-[1-(3,5-dimethyl-2-furoyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine is not fully understood, but it is believed to act on the serotonergic and dopaminergic systems in the brain. 1-[1-(3,5-dimethyl-2-furoyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine has been shown to increase the levels of serotonin and dopamine in the brain, which are neurotransmitters that play a key role in regulating mood and behavior. 1-[1-(3,5-dimethyl-2-furoyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine may also act on other neurotransmitter systems, such as the noradrenergic and GABAergic systems, to produce its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
1-[1-(3,5-dimethyl-2-furoyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine has been shown to have a range of biochemical and physiological effects in animal models. Studies have shown that 1-[1-(3,5-dimethyl-2-furoyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine can increase the levels of brain-derived neurotrophic factor (BDNF), a protein that plays a key role in promoting the growth and survival of neurons in the brain. 1-[1-(3,5-dimethyl-2-furoyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine has also been shown to decrease the levels of corticosterone, a hormone that is released in response to stress and is associated with anxiety and depression.

Advantages and Limitations for Lab Experiments

1-[1-(3,5-dimethyl-2-furoyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine has several advantages as a research tool, including its ability to produce anxiolytic and antidepressant effects in animal models, its high purity and yield, and its potential for use in the development of new drugs for the treatment of neurological disorders. However, there are also limitations to the use of 1-[1-(3,5-dimethyl-2-furoyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine in lab experiments, such as its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 1-[1-(3,5-dimethyl-2-furoyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine, including the development of new drugs for the treatment of anxiety and depression, the study of its potential use in the treatment of other neurological disorders, and the investigation of its mechanism of action. Further research is also needed to fully understand the biochemical and physiological effects of 1-[1-(3,5-dimethyl-2-furoyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine and to determine its potential toxicity and side effects. Overall, 1-[1-(3,5-dimethyl-2-furoyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine is a promising compound that has the potential to contribute to the development of new treatments for neurological disorders.

Synthesis Methods

1-[1-(3,5-dimethyl-2-furoyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine can be synthesized using a multistep reaction process involving the condensation of 3,5-dimethyl-2-furoic acid with piperidine, followed by the reaction of the resulting intermediate with 4-fluorobenzaldehyde and piperazine. The synthesis of 1-[1-(3,5-dimethyl-2-furoyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine has been optimized to produce high yields and purity, making it suitable for further research and development.

Scientific Research Applications

1-[1-(3,5-dimethyl-2-furoyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine has been extensively studied for its pharmacological properties and potential therapeutic applications. Studies have shown that 1-[1-(3,5-dimethyl-2-furoyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine exhibits anxiolytic and antidepressant effects in animal models, making it a promising candidate for the development of new drugs for the treatment of anxiety and depression. 1-[1-(3,5-dimethyl-2-furoyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine has also been studied for its potential use in the treatment of other neurological disorders, such as schizophrenia and Parkinson's disease.